Cas no 873010-16-3 (N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide)

• Product Name: N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide
• CAS No: 873010-16-3
• MF: C₂₃H₂₂N₂O₃S₂
• MW: 438.562383174896
• CID: 5509139
• Update Time: 2025-07-01

N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide, N-[2-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]ethyl]-
• N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide

• Inchi： 1S/C23H22N2O3S2/c1-16-22(29-23(25-16)18-7-10-20(28-2)11-8-18)13-14-24-30(26,27)21-12-9-17-5-3-4-6-19(17)15-21/h3-12,15,24H,13-14H2,1-2H3
• InChI Key： KZDUAUBZEIOZKV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCCC1SC(C2=CC=C(OC)C=C2)=NC=1C)(=O)=O

Additional information on N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide

Introduction to N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide (CAS No. 873010-16-3)

N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 873010-16-3, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of this compound features a naphthalene core sulfonated at the 2-position, linked to an ethyl chain that terminates in a 1,3-thiazole ring. The presence of a 4-methoxyphenyl group at the junction of the ethyl chain and the thiazole ring introduces additional functional diversity, making it a candidate for various biochemical interactions. This structural complexity suggests that N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide could exhibit multiple modes of action, which is a desirable trait in drug discovery.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial properties, and modifications to their structure can lead to enhanced efficacy and reduced toxicity. The compound in question incorporates a naphthalene moiety, which has been shown to interact with biological targets in various ways, including binding to enzymes and receptors. This makes it an intriguing candidate for further exploration in drug design.

The 1,3-thiazole ring is another key feature of this molecule. Thiazole derivatives are well-documented for their pharmacological properties and have been investigated for their potential in treating a range of diseases, including inflammation and cancer. The incorporation of this ring into the structure of N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide suggests that it may possess anti-inflammatory or anticancer activities. These properties are particularly relevant given the current emphasis on developing treatments for chronic diseases.

The 4-methoxyphenyl group adds another layer of complexity to the molecule. Methoxyphenyl groups are commonly found in bioactive compounds and are known to influence both the solubility and bioavailability of drugs. In this context, the methoxy group in N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide could play a crucial role in determining how the compound behaves within biological systems. This aspect is particularly important for drug development, as it can impact how effectively a drug reaches its target site.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists can identify potential lead compounds more efficiently than traditional methods alone. In the case of N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide, computational studies have suggested that it may interact with several key enzymes and receptors involved in disease pathways. These predictions provide a strong foundation for further experimental validation.

In vitro studies have begun to explore the potential applications of this compound. Initial results indicate that it exhibits inhibitory activity against certain enzymes associated with inflammation and cancer. These findings are particularly exciting given the high unmet medical needs in these areas. However, more research is needed to fully understand the mechanisms of action and optimize its therapeutic potential.

The synthesis of complex molecules like N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene-2-sulfonamide presents unique challenges but also opportunities for innovation in synthetic chemistry. Advanced synthetic techniques have made it possible to construct intricate molecular frameworks with high precision. This capability is crucial for developing novel drugs that can address complex diseases effectively.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yethyl}naphthalene sulfonamide (CAS No. 87301016) represent promising candidates that could fill unmet medical needs if their potential is fully realized through continued research and development.

In conclusion, N-{2-22-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}naphthalene->sulfonamide (CAS No.<>87301016<>)> is a structurally complex organic compound with significant potential for further exploration in pharmaceutical chemistry. Its unique features make it an attractive candidate for drug discovery efforts aimed at treating chronic diseases such as cancer and inflammation.